Cas no 2092001-87-9 (2-(2,3-Difluoro-6-nitrophenyl)acetamide)

• Product Name: 2-(2,3-Difluoro-6-nitrophenyl)acetamide
• CAS No: 2092001-87-9
• MF: C₈H₆F₂N₂O₃
• MW: 216.141648769379
• CID: 4637031
• Update Time: 2025-05-26

2-(2,3-Difluoro-6-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluoro-6-nitrophenyl)acetamide

• Inchi： 1S/C8H6F2N2O3/c9-5-1-2-6(12(14)15)4(8(5)10)3-7(11)13/h1-2H,3H2,(H2,11,13)
• InChI Key： JLFPNYIUBDKLJR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1CC(N)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 88.9

Additional information on 2-(2,3-Difluoro-6-nitrophenyl)acetamide

Introduction to 2-(2,3-Difluoro-6-nitrophenyl)acetamide (CAS No. 2092001-87-9) and Its Emerging Applications in Chemical Biology

The compound 2-(2,3-Difluoro-6-nitrophenyl)acetamide (CAS No. 2092001-87-9) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel pharmacophores. Its unique structural features, characterized by the presence of both difluoro and nitro substituents on a phenyl ring, coupled with an amide functional group, make it a versatile scaffold for drug discovery and material science applications. This introduction explores the compound's chemical properties, synthetic pathways, and its relevance to contemporary research, emphasizing recent breakthroughs in medicinal chemistry and biotechnology.

The molecular structure of 2-(2,3-Difluoro-6-nitrophenyl)acetamide is distinguished by its aromatic core modified by fluorine and nitro groups. The difluoro substitution at the 2- and 3-positions introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. In contrast, the nitro group at the 6-position further enhances its electronic properties, making it a valuable intermediate in organic synthesis. The amide linkage not only contributes to the compound's solubility but also provides a site for further functionalization, enabling the development of more complex derivatives.

Recent studies have highlighted the potential of 2-(2,3-Difluoro-6-nitrophenyl)acetamide as a key intermediate in the synthesis of bioactive molecules. Its incorporation into heterocyclic systems has led to the discovery of compounds with enhanced biological activity. For instance, researchers have demonstrated its utility in creating novel kinase inhibitors by leveraging its ability to form hydrogen bonds and π-stacking interactions with target proteins. These interactions are critical for designing molecules that can modulate enzyme activity, which is a common strategy in oncology and anti-inflammatory drug development.

The role of fluorine atoms in pharmaceuticals is well-documented, with their presence often improving metabolic stability and binding affinity. The difluoro substituents in 2-(2,3-Difluoro-6-nitrophenyl)acetamide are no exception, contributing to its pharmacological profile. Additionally, the nitro group can be reduced to an amine or converted into other functional groups, providing flexibility in drug design. This adaptability has made it a popular choice for medicinal chemists seeking to optimize lead compounds for therapeutic applications.

In material science, the unique electronic properties of this compound have been exploited in the development of advanced materials. For example, its ability to absorb and emit light at specific wavelengths has been utilized in organic light-emitting diodes (OLEDs). The presence of both electron-withdrawing and donating groups allows for fine-tuning of photophysical properties, making it an attractive candidate for next-generation display technologies.

The synthesis of 2-(2,3-Difluoro-6-nitrophenyl)acetamide involves multi-step organic reactions that highlight modern synthetic methodologies. Recent advances in catalytic processes have enabled more efficient production routes, reducing waste and improving yields. These innovations align with global efforts to promote sustainable chemistry practices. The compound's synthesis typically begins with nitration followed by halogenation at specific positions on the phenyl ring. Subsequent acetylation or amidation completes the structure while maintaining high purity standards.

One notable application of this compound is in the development of antimicrobial agents. The combination of fluorine and nitro groups disrupts bacterial cell membranes by interfering with essential metabolic pathways. Preliminary studies have shown promising results when tested against resistant strains of bacteria such as *Staphylococcus aureus* and *Pseudomonas aeruginosa*. These findings underscore the importance of exploring novel scaffolds like 2-(2,3-Difluoro-6-nitrophenyl)acetamide for combating antibiotic-resistant pathogens.

The compound's potential extends beyond pharmaceuticals into agrochemicals. Researchers have investigated its derivatives as herbicides due to their ability to inhibit key enzymes involved in plant growth regulation. By targeting specific biochemical pathways without harming non-target organisms, these derivatives offer a greener alternative to traditional pesticides.

Computational chemistry has played a pivotal role in understanding the behavior of 2-(2,3-Difluoro-6-nitrophenyl)acetamide at both molecular and macroscopic levels. Advanced modeling techniques allow researchers to predict binding affinities and metabolic stability before experimental validation becomes necessary. This approach accelerates drug discovery pipelines by identifying promising candidates early in the process.

The future prospects for this compound are vast, with ongoing research focusing on expanding its utility across multiple domains including neuroscience and immunology. By designing analogs that target specific receptors or enzymes implicated in neurological disorders like Alzheimer's disease or autoimmune conditions such as rheumatoid arthritis, 2-(2,3-Difluoro-6-nitrophenyl)acetamide could emerge as a cornerstone molecule driving therapeutic innovation.